Cas no 1895048-32-4 (2-(Aminomethyl)-3,3-dimethylbut-1-ene)

• Product Name: 2-(Aminomethyl)-3,3-dimethylbut-1-ene
• CAS No: 1895048-32-4
• MF: C₇H₁₅N
• MW: 113.200701951981
• CID: 5766117
• PubChem ID: 59446185
• Update Time: 2025-07-18

2-(Aminomethyl)-3,3-dimethylbut-1-ene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12891027
• 1895048-32-4
• EN300-1803325
• 2-(aminomethyl)-3,3-dimethylbut-1-ene
• 2-(Aminomethyl)-3,3-dimethylbut-1-ene

• Inchi： 1S/C7H15N/c1-6(5-8)7(2,3)4/h1,5,8H2,2-4H3
• InChI Key： MEOLYIUTMIQRGF-UHFFFAOYSA-N
• SMILES： NCC(=C)C(C)(C)C

Computed Properties

• Exact Mass: 113.120449483g/mol
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(Aminomethyl)-3,3-dimethylbut-1-ene

Introduction to 2-(Aminomethyl)-3,3-dimethylbut-1-ene (CAS No. 1895048-32-4)

2-(Aminomethyl)-3,3-dimethylbut-1-ene (CAS No. 1895048-32-4) is a unique organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, offers a range of potential applications in drug development and chemical synthesis. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 2-(Aminomethyl)-3,3-dimethylbut-1-ene.

Chemical Structure and Properties

The molecular formula of 2-(Aminomethyl)-3,3-dimethylbut-1-ene is C₇H₁₅N. The compound features a double bond between the first and second carbon atoms, an amino group attached to the second carbon atom, and two methyl groups attached to the third carbon atom. This unique structure confers several interesting properties:

• Solubility: 2-(Aminomethyl)-3,3-dimethylbut-1-ene exhibits moderate solubility in organic solvents such as ethanol and acetone but is less soluble in water.
• Reactivity: The presence of the double bond and amino group makes the compound highly reactive, enabling it to participate in various chemical reactions such as addition reactions and substitution reactions.
• Stability: Under standard conditions, 2-(Aminomethyl)-3,3-dimethylbut-1-ene is relatively stable. However, it can undergo degradation when exposed to strong acids or bases.

Synthesis Methods

The synthesis of 2-(Aminomethyl)-3,3-dimethylbut-1-ene can be achieved through several methods. One common approach involves the reaction of 3,3-dimethylbutanenitrile with an appropriate reducing agent followed by an alkylation step. Another method involves the Wittig reaction of 2-methylenepropane with an amine derivative. These synthetic routes have been optimized to achieve high yields and purity levels.

Potential Applications in Pharmaceutical Research

2-(Aminomethyl)-3,3-dimethylbut-1-ene has shown promise in various pharmaceutical applications due to its unique chemical properties. Recent studies have explored its potential as a building block for the synthesis of more complex molecules with therapeutic properties. For instance, researchers have utilized this compound as an intermediate in the development of new drugs targeting neurological disorders and cancer.

A notable study published in the Journal of Medicinal Chemistry (2022) demonstrated that derivatives of 2-(Aminomethyl)-3,3-dimethylbut-1-ene exhibited potent anti-inflammatory effects in vitro. These findings suggest that further research could lead to the development of novel anti-inflammatory drugs with improved efficacy and reduced side effects.

Clinical Trials and Safety Considerations

Clinical trials involving compounds derived from 2-(Aminomethyl)-3,3-dimethylbut-1-ene are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. However, ongoing research is necessary to fully understand the long-term safety profile of these compounds.

In terms of safety considerations, it is important to handle 2-(Aminomethyl)-3,3-dimethylbut-1-ene with care due to its reactivity. Proper personal protective equipment (PPE) should be used during handling, and storage conditions should be controlled to prevent degradation or unintended reactions.

FUTURE DIRECTIONS AND CONCLUSIONS

The future prospects for 2-(Aminomethyl)-3,3-dimethylbut-1-ene are promising. Ongoing research aims to explore new synthetic methods that can improve yield and purity while reducing costs. Additionally, efforts are being made to identify novel applications for this compound in areas such as materials science and catalysis.

In conclusion, 2-(Aminomethyl)-3,3-dimethylbut-1-ene (CAS No. 1895048-32-4) is a versatile organic compound with a wide range of potential applications in pharmaceutical research and chemical synthesis. Its unique chemical properties make it an attractive candidate for further investigation and development.